5-Bromo-6-methylisoquinoline

• IUPAC Name: 5-bromo-6-methylisoquinoline
• InChI: InChI=1S/C10H8BrN/c1-7-2-3-8-6-12-5-4-9(8)10(7)11/h2-6H,1H3
• InChI Key: CAZBCNFFPBHCRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)C=NC=C2)Br
• Molecular Formula: C10H8BrN
• DSSTOX Substance ID: DTXSID60653793
• Molecular Weight: 222.08 g/mol
• CAS No.: 1146298-61-4

Description

5-Bromo-6-methylisoquinoline is a chemical compound with the molecular formula C10H8BrN. It is a solid substance at room temperature.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring fused to a pyridine ring, with a bromine atom attached to the 5th carbon and a methyl group attached to the 6th carbon. The InChI key for this compound is CAZBCNFFPBHCRW-UHFFFAOYSA-N.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 222.08 g/mol. More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the available sources.

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis of Heterocyclic Compounds : 5-Bromo-6-methylisoquinoline has been used in the synthesis of complex heterocyclic compounds, such as 5, 5a, 6, 7, 8-Pentahydro-1-hydroxy-2, 11-dimethoxybenzo[b]oxepino[7, 6, 5-ij]isoquinoline, through processes like the Ullmann reaction and hydrogenolysis (Kametani, Fukumoto, & Fujihara, 1972).

• Antitumor Activity Research : It has been used in creating derivatives for antineoplastic activity evaluation, like in the synthesis of isoquinoline-1-carboxaldehyde thiosemicarbazones, which showed significant activity against L1210 leukemia in mice (Liu, Lin, Penketh, & Sartorelli, 1995).

• Noncovalent Supramolecular Complexes Study : It has been involved in the study of the dynamics of noncovalent supramolecular complexes, particularly in reactions with compounds like 3-picoline and 2-bromo-5-methylpyridine (Fuss, Siehl, Olenyuk, & Stang, 1999).

• Bioreductively Activated Prodrug System : Its derivatives have been considered for development as prodrug systems for selective drug delivery to hypoxic tissues (Parveen, Naughton, Whish, & Threadgill, 1999).

• Polarizable Continuum Model Solvation Analysis : 5-Bromoisoquinoline, along with other derivatives, has been analyzed using the Polarizable Continuum Model (PCM) for insights into the solubility properties of these compounds in various solvents (Kannappan, Suganthi, & Sathyanarayanamoorthi, 2014).

Drug Discovery and Medicinal Applications

• Synthesis of Antibacterial Agents : It has been used in the synthesis of compounds like 7-(Isoindolin-5-yl)-4-oxoquinoline-3-carboxylic acids, which demonstrated significant antibacterial activity, particularly against Gram-positive organisms (Hayashi, Takahata, Kawamura, & Todo, 2002).

• Optimization in Drug Synthesis : this compound has been crucial in improving drug synthesis processes, like in the synthesis of 5-bromo-2-methylamino-8-methoxyquinazoline, where telescoping processes were introduced to enhance efficiency and yield (Nishimura & Saitoh, 2016).

Safety and Hazards

According to the safety data sheet, 5-Bromo-6-methylisoquinoline may be harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation. The compound is labeled with the signal word “Warning” and the GHS07 pictogram.

Mechanism of Action

Target of Action

This compound belongs to the class of isoquinolines, which are aromatic polycyclic compounds containing an isoquinoline moiety .

Mode of Action

Isoquinolines generally interact with their targets through aromatic stacking interactions, hydrogen bonding, and other non-covalent interactions .

Pharmacokinetics

It is predicted to have high gastrointestinal absorption and to be bbb permeant . The compound’s lipophilicity (Log Po/w) is predicted to be 2.97, suggesting it may have good bioavailability .

Action Environment

It is known that the compound is stable at ambient temperature